Cas no 25368-01-8 (Litseglutine B)
Litseglutine B Chemical and Physical Properties
Names and Identifiers
-
- 4H-Dibenzo[de,g]quinolin-2-ol,5,6,6a,7-tetrahydro-1,10,11-trimethoxy-6-methyl-, (6aS)-
- Litseglutine B
- (6aS)-1,10,11-Trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[ de,g]quinolin-2-ol
- 4H-Dibenzo[de,g]quinolin-2-ol,5,6,6a,7-tetrahydro-1,10,11-trimethoxy-6-methyl-, (S)-
- Aporphin-2-ol,1,10,11-trimethoxy- (8CI)
- N-Methyl-O10-methylhernovine
- 2-Hydroxy-1
- [ "2-Hydroxy-1", "10", "11-trimethoxyaporphine" ]
- W1150
- CHEMBL114186
- (6aS)-5,6,6a,7-Tetrahydro-1,10,11-trimethoxy-6-methyl-4H-dibenzo[de,g]quinolin-2-ol; N-Methyl-O10-methylhernovine
- (6aS)-1,10,11-trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-2-ol
- 25368-01-8
- AKOS032961659
- FS-9660
-
- Inchi: 1S/C20H23NO4/c1-21-8-7-12-10-14(22)19(24-3)18-16(12)13(21)9-11-5-6-15(23-2)20(25-4)17(11)18/h5-6,10,13,22H,7-9H2,1-4H3/t13-/m0/s1
- InChI Key: MMPSCNRRQGVBGG-ZDUSSCGKSA-N
- SMILES: O(C)C1C(=CC2CCN(C)[C@H]3CC4C=CC(=C(C=4C=1C3=2)OC)OC)O
Computed Properties
- Exact Mass: 341.16300
- Monoisotopic Mass: 341.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 51.2
Experimental Properties
- Color/Form: Powder
- PSA: 51.16000
- LogP: 3.10800
Litseglutine B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | L93470-5mg |
(6aS)-1,10,11-Trimethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[ de,g]quinolin-2-ol |
25368-01-8 | 5mg |
¥5280.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4444-25 mg |
Litseglutine B |
25368-01-8 | 25mg |
¥3628.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN4444-25mg |
Litseglutine B |
25368-01-8 | 25mg |
¥ 3628 | 2024-07-20 | ||
| TargetMol Chemicals | TN4444-25 mg |
Litseglutine B |
25368-01-8 | 98% | 25mg |
¥ 3,628 | 2023-07-11 | |
| A2B Chem LLC | AF65885-5mg |
Litseglutine B |
25368-01-8 | 97.0% | 5mg |
$660.00 | 2024-04-20 | |
| A2B Chem LLC | AF65885-2mg |
Litseglutine B |
25368-01-8 | >95% | 2mg |
$1424.00 | 2023-12-31 |
Litseglutine B Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on Litseglutine B
Introduction to Litseglutine B (CAS No: 25368-01-8)
Litseglutine B, a naturally occurring sesquiterpene lactone, has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. With a CAS number of 25368-01-8, this compound is derived from plants of the genus Litsea, particularly Litsea cubeba, which is widely recognized for its aromatic properties and traditional medicinal uses. The structural complexity of Litseglutine B makes it a subject of intense study, especially in the context of developing novel therapeutic agents.
The chemical formula of Litseglutine B is C₁₅H₂₂O₄, reflecting its sesquiterpene lactone backbone. This structural motif is known for its diverse biological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. Recent studies have highlighted the compound's potential in modulating immune responses, making it a promising candidate for further investigation in immunomodulatory therapies.
In recent years, the pharmacological profile of Litseglutine B has been extensively explored. Research has demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory diseases. Additionally, preclinical studies have indicated that Litseglutine B may possess neuroprotective properties, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.
The synthesis and isolation of Litseglutine B remain challenging due to its complex stereochemistry. Advanced chromatographic techniques and spectroscopic methods are employed to purify the compound in sufficient quantities for biochemical studies. The development of efficient synthetic routes would significantly enhance the availability of this compound for further research and potential clinical applications.
One of the most intriguing aspects of Litseglutine B is its interaction with various biological targets. For instance, studies have shown that it can bind to specific receptors and enzymes involved in cell signaling pathways. This interaction profile suggests that Litseglutine B may act as a modulator of multiple pathways simultaneously, providing a multifaceted approach to therapeutic intervention.
The potential applications of Litseglutine B extend beyond inflammation and neuroprotection. Emerging evidence suggests that it may also have anticancer properties by inducing apoptosis in certain cancer cell lines. Furthermore, its antioxidant activity could contribute to protecting against oxidative stress-related diseases, such as cardiovascular disorders and diabetes.
The traditional use of plants from the genus Litsea in folk medicine has laid the foundation for modern pharmacological investigations. The discovery of compounds like Litseglutine B underscores the importance of ethnobotanical knowledge in identifying bioactive molecules with therapeutic potential. As research continues, it is anticipated that more derivatives and analogs of Litseglutine B will be synthesized and evaluated for their pharmacological effects.
The regulatory landscape for natural products like Litseglutine B is evolving, with increasing emphasis on standardized extraction and quality control processes. Ensuring the consistency and purity of natural products is crucial for reproducible scientific outcomes and eventual clinical translation. Collaborative efforts between chemists, biologists, and pharmacologists are essential to bridge the gap between laboratory findings and real-world therapeutic applications.
Future directions in Litseglutine B research may include exploring its mechanism of action at a molecular level, identifying specific downstream effects on cellular pathways, and assessing its safety profile in preclinical models. Additionally, investigating the synergistic effects of Litseglutine B when combined with other compounds could open new avenues for therapeutic strategies.
The global interest in natural products like Litseglutine B reflects a broader shift towards integrative medicine approaches that combine traditional knowledge with modern scientific techniques. As our understanding of plant-derived compounds continues to grow, so does the potential for discovering novel treatments for complex diseases.